Cas no 1183992-83-7 (1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1183992-83-7
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 4575934
• PubChem ID: 60911639
• Update Time: 2025-05-20

1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride
• 1H-Pyrazole-4-sulfonyl chloride, 1-(cyclopropylmethyl)-3,5-dimethyl-

• Inchi： 1S/C9H13ClN2O2S/c1-6-9(15(10,13)14)7(2)12(11-6)5-8-3-4-8/h8H,3-5H2,1-2H3
• InChI Key： HDSFNXIOMAMBQV-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C(C)=C(S(Cl)(=O)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride

Introduction to 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1183992-83-7)

1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride, identified by its CAS number 1183992-83-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a sulfonyl chloride group and a cyclopropylmethyl substituent, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrazole core is a heterocyclic aromatic compound characterized by a five-membered ring containing two nitrogen atoms. This structural motif is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of substituents such as 3,5-dimethyl groups enhances the stability and bioavailability of the molecule, while the sulfonyl chloride functional group provides a reactive site for further chemical modifications. These features make 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride a versatile building block for the synthesis of more complex pharmacophores.

In recent years, there has been a growing interest in developing novel scaffolds for drug discovery, particularly those derived from natural product-inspired structures. The cyclopropylmethyl group in this compound is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in drug candidates. This substitution pattern is often employed in medicinal chemistry to enhance the pharmacokinetic properties of small molecules. The combination of these structural elements makes 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride an attractive candidate for further exploration in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds that have been widely used in medicine due to their broad spectrum of biological activities. The sulfonyl chloride group in 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride can be readily converted into sulfonamides through nucleophilic substitution reactions. This transformation allows for the facile introduction of various amine groups, enabling the generation of libraries of sulfonamide derivatives with tailored biological properties.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges, including antibiotic resistance and inflammation. For instance, modifications of the pyrazole scaffold have led to the discovery of novel compounds with potent antimicrobial activity. The structural flexibility offered by 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride allows chemists to explore diverse functionalization strategies, thereby expanding the chemical space available for drug discovery.

The cyclopropylmethyl group also contributes to the unique electronic properties of this compound. Cyclopropane rings are known to be electron-deficient due to their strained three-membered ring structure. This electron-withdrawing effect can influence the reactivity and binding interactions of adjacent functional groups. In the context of drug design, such structural features can be leveraged to modulate binding affinity and selectivity. For example, the cyclopropylmethyl substituent may enhance interactions with specific biological targets by introducing steric or electronic effects that optimize binding.

From a synthetic chemistry perspective, 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride serves as an excellent precursor for constructing more complex molecules. The sulfonyl chloride group provides a convenient handle for introducing sulfonamide linkages, while the pyrazole core can be further functionalized through various cross-coupling reactions or cyclization processes. These synthetic pathways are well-established in modern organic chemistry and can be readily adapted to different molecular architectures.

The dimethyl groups at positions 3 and 5 on the pyrazole ring contribute to the overall stability and lipophilicity of the molecule. These substituents can improve solubility in organic solvents and enhance membrane permeability when incorporated into drug candidates. Such properties are critical for achieving optimal pharmacokinetic profiles in vivo. Additionally, the presence of these methyl groups may influence conformational flexibility, allowing for optimal alignment with biological targets.

In conclusion, 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1183992-83-7) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. The combination of a pyrazole core with sulfonyl chloride functionality and cyclopropylmethyl substitution offers numerous opportunities for further chemical exploration and drug development. As interest in natural product-inspired scaffolds continues to grow, this compound is likely to play an important role in future therapeutic innovation.